Tert-butyl oxirane-2-carboxylate
Overview
Description
Tert-butyl oxirane-2-carboxylate is a chemical compound with the molecular formula C7H12O3 and a molecular weight of 144.17 . It is primarily used in organic synthesis reactions .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H12O3/c1-7(2,3)10-6(8)5-4-9-5/h5H,4H2,1-3H3 . This code provides a standard way to encode the compound’s molecular structure.Chemical Reactions Analysis
This compound can undergo ring-opening reactions initiated by a tertiary amine . The reaction involves a series of parallel consecutive stages: (1) quaternization of the tertiary amine by activated oxirane; (2) carboxylate anion participation in ring-opening of both nonactivated and activated oxirane .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The predicted boiling point is 156.5±15.0 °C, and the predicted density is 1.096±0.06 g/cm3 .Mechanism of Action
The mechanism of action of Tert-butyl oxirane-2-carboxylate involves the formation of a covalent bond between the this compound molecule and the amino group of an amino acid. This bond is stable under basic conditions, but can be cleaved under acidic conditions. This allows for the removal of the this compound protecting group and the regeneration of the free amino group for further peptide synthesis.
Biochemical and Physiological Effects
This compound is a relatively inert molecule and does not have any significant biochemical or physiological effects on its own. However, it is important to note that this compound is often used in the synthesis of bioactive compounds, which may have significant biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The use of Tert-butyl oxirane-2-carboxylate as a protecting group in peptide synthesis offers several advantages over other protecting groups. These include its stability under basic conditions, ease of removal under acidic conditions, and compatibility with a wide range of amino acids. However, this compound also has some limitations, such as its sensitivity to acidic conditions and its potential to form unwanted side products during peptide synthesis.
Future Directions
There are several future directions for the use of Tert-butyl oxirane-2-carboxylate in peptide synthesis and drug development. One area of research is the development of new this compound derivatives that offer improved stability and selectivity. Additionally, this compound has the potential to be used in the synthesis of new bioactive compounds, such as peptidomimetics and peptide-based vaccines. Finally, the use of this compound in combination with other protecting groups may offer new opportunities for the synthesis of complex peptides and proteins.
Conclusion
In conclusion, this compound is an important molecule in peptide synthesis and drug development. Its unique chemical properties and ability to protect amino groups during peptide synthesis have made it a valuable tool for the development of new drugs and bioactive compounds. While there are some limitations to its use, the future directions for the use of this compound offer exciting opportunities for the synthesis of complex peptides and proteins.
Scientific Research Applications
TBOC is an important molecule in peptide synthesis, as it can protect the amino groups of amino acids during peptide bond formation. This allows for the synthesis of longer and more complex peptides, which is crucial for the development of new drugs and bioactive compounds. Additionally, Tert-butyl oxirane-2-carboxylate has been used in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides.
Safety and Hazards
properties
IUPAC Name |
tert-butyl oxirane-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c1-7(2,3)10-6(8)5-4-9-5/h5H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPZMUWXOAMOYDT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1CO1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
92223-80-8 |
Source
|
| Record name | tert-Butyl oxirane-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Aminofuro[3,2-c]pyridine-2-carbonitrile](/img/structure/B3325538.png)
![(S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride](/img/structure/B3325541.png)
![3-((1S,4S)-2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl)propan-1-ol](/img/structure/B3325556.png)
![6-Bromo-4-methoxythieno[3,2-d]pyrimidine](/img/structure/B3325561.png)
![[2-[(Z)-2-Methylene-3beta,5beta-bis(tert-butyldimethylsiloxy)cyclohexane-1-ylidene]ethyl]diphenylphosphine oxide](/img/structure/B3325562.png)
![tert-Butyl 4-(hydroxymethyl)hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate](/img/structure/B3325585.png)
![Octahydro-1h-pyrrolo[2,3-b]pyridine](/img/structure/B3325615.png)
![Decahydrocyclobuta[1,2-c:3,4-c']dipyrrole](/img/structure/B3325625.png)